Cas no 79425-04-0 (1-Heptyl-3-phenyl-2-thiourea)

• Product Name: 1-Heptyl-3-phenyl-2-thiourea
• CAS No: 79425-04-0
• MF: C₁₄H₂₂N₂S
• MW: 250.402882099152
• MDL: MFCD00060426
• CID: 555106
• PubChem ID: 2759262
• Update Time: 2024-02-20

1-Heptyl-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-heptyl-N'-phenyl-
• 1-Heptyl-3-phenyl-2-thiourea
• 1-heptyl-3-phenylthiourea
• 1-heptyl-3-phenyl-thiourea
• 3-heptyl-1-phenylthiourea
• N-Heptyl-N'-phenyl-thioharnstoff
• N-heptyl-N'-phenyl-thiourea
• Thiourea,N-heptyl-N'-phenyl
• 79425-04-0
• DTXSID20374710
• AKOS003268052
• FT-0641718
• MFCD00060426
• A839684
• N-Heptyl-N′-phenylthiourea (ACI)
• Urea, 1-heptyl-3-phenyl-2-thio- (6CI)

• MDL： MFCD00060426
• Inchi： 1S/C14H22N2S/c1-2-3-4-5-9-12-15-14(17)16-13-10-7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3,(H2,15,16,17)
• InChI Key： KDENPZDEEVSRQR-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.15000
• Monoisotopic Mass: 250.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.051
• Melting Point: 71°C
• Boiling Point: 346.8°C at 760 mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.579
• PSA: 56.15000
• LogP: 4.40730

1-Heptyl-3-phenyl-2-thiourea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas